(S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL
Overview
Description
(S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL is a chemical compound with the molecular formula C8H10FNO2 and a molecular weight of 171.17 g/mol . This compound is characterized by the presence of a fluorine atom, a methoxy group, and an amino group attached to a pyridine ring. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of (S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL involves several steps. One common synthetic route includes the reaction of 5-fluoro-2-methoxypyridine with an appropriate amino alcohol under specific reaction conditions . Industrial production methods may involve bulk manufacturing and custom synthesis to ensure high purity and yield .
Chemical Reactions Analysis
(S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under suitable conditions.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
(S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL is utilized in various scientific research fields, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL involves its interaction with specific molecular targets and pathways. The fluorine and methoxy groups play a crucial role in its binding affinity and activity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects .
Comparison with Similar Compounds
(S)-2-Amino-2-(5-fluoro-2-methoxypyridin-3-YL)ethan-1-OL can be compared with other similar compounds, such as:
(S)-1-(5-Fluoro-2-methoxypyridin-3-yl)ethan-1-ol: This compound has a similar structure but lacks the amino group.
5-Fluoro-2-methoxypyridine: This compound is a precursor in the synthesis of this compound.
The presence of the amino group in this compound makes it unique and contributes to its distinct chemical and biological properties.
Properties
Molecular Formula |
C8H11FN2O2 |
|---|---|
Molecular Weight |
186.18 g/mol |
IUPAC Name |
(2S)-2-amino-2-(5-fluoro-2-methoxypyridin-3-yl)ethanol |
InChI |
InChI=1S/C8H11FN2O2/c1-13-8-6(7(10)4-12)2-5(9)3-11-8/h2-3,7,12H,4,10H2,1H3/t7-/m1/s1 |
InChI Key |
RGTBHCVVMPBTMA-SSDOTTSWSA-N |
Isomeric SMILES |
COC1=C(C=C(C=N1)F)[C@@H](CO)N |
Canonical SMILES |
COC1=C(C=C(C=N1)F)C(CO)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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